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Compound of Interest

Compound Name: (R)-PHA533533

Cat. No.: B12375023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-PHA533533 is the inactive enantiomer of (S)-PHA533533, a compound identified as a

potent small-molecule unsilencer of the paternal UBE3A gene.[1][2] In the context of Angelman

syndrome (AS), a neurodevelopmental disorder caused by the loss of function of the maternal

UBE3A allele, the paternal allele is typically silenced in neurons by a long non-coding antisense

transcript (UBE3A-ATS).[3][4] The active (S)-enantiomer works to downregulate UBE3A-ATS,

thereby reactivating the paternal UBE3A gene and increasing UBE3A protein levels.[3][5] (R)-
PHA533533 serves as an essential negative control in experiments to ensure that the

observed effects are specific to the (S)-enantiomer's activity.[2] These application notes provide

a detailed protocol for the preparation of an (R)-PHA533533 stock solution for in vitro and in

vivo research applications.

Chemical and Physical Properties
A summary of the key quantitative data for (R)-PHA533533 is presented in the table below.
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Property Value Reference

Molecular Weight 338.41 g/mol [1]

Molecular Formula C19H22N4O2 [1]

CAS Number 437982-90-6 [6]

Appearance Solid Powder [1]

Purity
>98% (as determined by

HPLC)
[1]

Solubility 10 mM in DMSO [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (R)-PHA533533 in

dimethyl sulfoxide (DMSO).

Materials:

(R)-PHA533533 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or other appropriate sterile containers

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Determine the required mass: To prepare a 10 mM stock solution, calculate the mass of (R)-
PHA533533 needed using the following formula: Mass (mg) = Desired Concentration (mM) x

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.probechem.com/products_(S)-PHA533533.html
https://www.probechem.com/products_(S)-PHA533533.html
https://www.medchemexpress.com/r-pha533533.html
https://www.probechem.com/products_(S)-PHA533533.html
https://www.probechem.com/products_(S)-PHA533533.html
https://www.probechem.com/products_(S)-PHA533533.html
https://www.benchchem.com/product/b12375023?utm_src=pdf-body
https://www.benchchem.com/product/b12375023?utm_src=pdf-body
https://www.benchchem.com/product/b12375023?utm_src=pdf-body
https://www.benchchem.com/product/b12375023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volume (L) x Molecular Weight ( g/mol ) For 1 mL (0.001 L) of a 10 mM solution: Mass (mg)

= 10 mmol/L x 0.001 L x 338.41 g/mol = 3.3841 mg

Weigh the compound: Carefully weigh out the calculated mass of (R)-PHA533533 powder

using an analytical balance in a fume hood or other ventilated area.

Dissolution: Add the weighed (R)-PHA533533 powder to a sterile microcentrifuge tube. Add

the appropriate volume of DMSO to achieve a final concentration of 10 mM. For example,

add 1 mL of DMSO to 3.3841 mg of the compound.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication may be used to aid dissolution if necessary.[7]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[7] Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[7]

Protect from light.[7]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of the active (S)-enantiomer, for

which (R)-PHA533533 serves as a negative control, and a typical experimental workflow for its

evaluation.
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Neuronal UBE3A Expression in Angelman Syndrome

Therapeutic Intervention with (S)-PHA533533
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Caption: Mechanism of (S)-PHA533533 in Angelman Syndrome.
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Experimental Workflow
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Caption: Workflow for evaluating PHA533533 enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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